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Compound of Interest

Compound Name: Acetoximebenzoate

Cat. No.: B15252623

Disclaimer: This document is intended for informational purposes for researchers, scientists,
and drug development professionals. It is not a substitute for a manufacturer-provided Safety
Data Sheet (SDS). Always consult the official SDS and your institution's Environmental Health
and Safety (EHS) department before handling any chemical. The information herein is
compiled from publicly available data and may be incomplete.

Introduction

Acetoxime benzoate (CAS No. 942-89-2) is an organic compound with the molecular formula
C10H11NO2.[1][2][3] It is also known by several synonyms, including O-Benzoylacetoxime and
2-Propanone, O-benzoyloxime.[2] While specific and comprehensive safety and toxicological
data for Acetoxime benzoate are limited in publicly accessible literature, this guide provides a
summary of its known properties and infers potential hazards based on structurally related
compounds. It is imperative to handle this compound with caution, assuming it may possess
uncharacterized hazards.

Physical and Chemical Properties

A summary of the known physical and chemical properties of Acetoxime benzoate is presented
in Table 1. This information is crucial for the proper storage and handling of the compound.
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Property Value Source(s)
CAS Number 942-89-2 [1][2]14]
Molecular Formula C10H11:NO2 [11[2][3]
Molecular Weight 177.2 g/mol [1112][3]
Appearance White to light yellow 2]
powder/crystal
Melting Point 46-48 °C [4][5]
Boiling Point 120 °C at 1.5 mmHg [4]

Hazard Identification and GHS Classification

As of the date of this document, a comprehensive GHS classification for Acetoxime benzoate is

not publicly available. One supplier notes older risk codes: "R36/37/38 - Irritating to eyes,

respiratory system and skin."[4]

To provide a preliminary risk assessment, the hazards of structurally related compounds,

Acetoxime and Methyl Benzoate, are summarized in Table 2. These compounds represent the

two main structural moieties of Acetoxime benzoate. It must be emphasized that these are
potential hazards and may not be directly applicable to Acetoxime benzoate.
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Hazard Class

GHS Hazard Statement(s)
for Acetoxime

GHS Hazard Statement(s)
for Methyl Benzoate

Acute Toxicity

H312: Harmful in contact with

skin

H302: Harmful if swallowed

Skin Corrosion/Irritation

H315: Causes skin irritation

Serious Eye Damage/Irritation

H318: Causes serious eye

damage

H319: Causes serious eye

irritation

Respiratory/Skin Sensitization

H317: May cause an allergic

skin reaction

Carcinogenicity

H350: May cause cancer

Specific Target Organ Toxicity
(Single Exposure)

H336: May cause drowsiness

or dizziness

H335: May cause respiratory
irritation

Specific Target Organ Toxicity
(Repeated Exposure)

H373: May cause damage to
organs (Blood) through
prolonged or repeated

exposure

Aspiration Hazard

H304: May be fatal if

swallowed and enters airways

Physical Hazards

H228: Flammable solid

Sources:[5][6][7]

Based on this information, it is prudent to handle Acetoxime benzoate as a compound that is

potentially irritating to the skin, eyes, and respiratory system, and may have other systemic

effects.

Experimental Protocols and Handling Precautions

Given the limited specific data for Acetoxime benzoate, a conservative approach to handling is
recommended. The following protocols are based on general best practices for handling solid
organic chemicals of unknown toxicity.
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Personal Protective Equipment (PPE)

A diagram illustrating the hierarchy of controls for safe handling is provided below.

4 )

Hierarchy of Controls

Elimination/Substitution

Engineering Controls
(Fume Hood)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment (PPE)

- /
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Hierarchy of controls for chemical safety.

* Engineering Controls: Always handle Acetoxime benzoate in a certified chemical fume hood
to minimize inhalation exposure.

+ Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn if
there is a risk of splashing.

« Skin Protection: A flame-resistant lab coat must be worn. Use chemically resistant gloves
(e.g., nitrile) and ensure they are inspected before use and changed frequently.

+ Respiratory Protection: If engineering controls are not sufficient, a NIOSH-approved
respirator with an appropriate cartridge for organic vapors and particulates should be used.
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General Handling Workflow

The following diagram outlines a general workflow for handling Acetoxime benzoate in a
laboratory setting.

Prepare Work Area . . .
@ (Fume Hood, PPE) Weigh Compound |—>| Dissolve/React |—> Clean Work Area Dispose of Waste

Click to download full resolution via product page

General laboratory workflow for handling Acetoxime benzoate.

e Weighing: Weigh the solid in the fume hood. Use a disposable weigh boat to prevent
contamination.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents.[7]

e Spills: In case of a spill, evacuate the area. Wear appropriate PPE and absorb the spilled
material with an inert absorbent (e.g., vermiculite, sand). Collect the absorbed material into a
sealed container for proper disposal. Avoid generating dust.

Emergency Procedures

A logical diagram for responding to an exposure event is provided below.
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Exposure Event

\ \

Inhalation Skin Contact Eye Contact Ingestion

:

Rinse Mouth

Move to Fresh Air Wash with Soap & Water Flush with Water (15 min)

Do NOT Induce Vomiting

Seek Medical Attention
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Logical workflow for emergency response to exposure.

¢ In case of inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen
and seek immediate medical attention.

¢ In case of skin contact: Immediately wash the affected area with plenty of soap and water.
Remove contaminated clothing. Seek medical attention if irritation persists.

¢ In case of eye contact: Immediately flush eyes with copious amounts of water for at least 15
minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

[4]

¢ In case of ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate
medical attention.

Disposal Considerations
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All waste containing Acetoxime benzoate should be treated as hazardous chemical waste.
Dispose of in accordance with local, state, and federal regulations. Do not dispose of down the
drain.

Conclusion

While comprehensive safety data for Acetoxime benzoate is lacking, a conservative approach
based on its chemical structure and data from related compounds is warranted. Researchers,
scientists, and drug development professionals must adhere to strict safety protocols, including
the use of appropriate engineering controls and personal protective equipment, to minimize
potential risks. Always refer to the official Safety Data Sheet and consult with EHS
professionals before commencing any work with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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